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Compound of Interest

Compound Name: Calcium 1-glycerophosphate

Cat. No.: B229020

Calcium 1-Glycerophosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical
properties, experimental protocols, and biological significance of Calcium 1-
glycerophosphate. The information is curated to support research, development, and
application of this compound in various scientific and pharmaceutical contexts.

Chemical and Physical Properties

Calcium 1-glycerophosphate is the calcium salt of glycerophosphoric acid. It is a mixture of
the calcium salt of (RS)-2,3-dihydroxypropyl phosphate and 2-hydroxy-1-(hydroxymethyl)ethyl
phosphate, which may be hydrated[1][2][3]. It serves as a source of both calcium and
phosphorus.

General Properties

A summary of the general chemical and physical properties of Calcium 1-glycerophosphate
is presented in Table 1.

Table 1: General Properties of Calcium 1-Glycerophosphate
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Property Value References

Molecular Formula Cs3H7CaOsP [41516171

Molecular Weight 210.14 g/mol (4151161171
White to off-white, fine,

Appearance odorless, slightly hygroscopic [1113]1[61[8]
powder or crystals.
calcium;2,3-dihydroxypropyl

|UPAC Name YRR ey
phosphate

CAS Number 27214-00-2 (for the mixture) [516]17]
Calcium glycerophosphate,

Calcium glycerylphosphate,
Synonyms dgyceryiphosp [4105161[7]

Calcium 2,3-dihydroxypropyl
phosphate

Solubility and Stability

The solubility and stability of Calcium 1-glycerophosphate are critical parameters for its

formulation and application.

Table 2: Solubility and Stability of Calcium 1-Glycerophosphate
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Property

Description

References

Solubility in Water

Sparingly soluble. One gram
dissolves in about 50 mL of
water at 25°C. More soluble at
lower temperatures. Citric acid

increases its solubility.

[1](8][9][10]

Solubility in Organic Solvents

Practically insoluble in ethanol
(96%).

[11(3][8][11]

Melting Point

Decomposes at temperatures
above 170°C or at red heat.

[1](51(6]

Stability

Stable under ordinary
conditions of use and storage.

It is hygroscopic.

[1]112]

Incompatibilities

Oxidizing agents and heat.

[1]

Hazardous Decomposition

Products

Carbon oxides, oxides of

phosphorus, calcium oxide.

[1]

Specifications and Impurities

Pharmacopeial standards define the quality and purity of Calcium 1-glycerophosphate for

pharmaceutical use.

Table 3: Pharmacopeial Specifications for Calcium 1-Glycerophosphate
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Parameter Specification References
) 18.6% to 19.4% (dried
Calcium (Ca) Content [1]2](3]
substance)
_ Not more than 12.0% (150°C
Loss on Drying [1112][8]
for 4 hours)
Chlorides Maximum 500 ppm [1][8]
Sulfates Maximum 0.1% [1]8]
Arsenic Maximum 3 ppm [1][8]
Iron Maximum 50 ppm [1]8]
Heavy Metals Maximum 20 ppm [1][8]
Phosphates Maximum 400 ppm [1]18]
Glycerol and Alcohol-soluble )
Maximum 0.5% [1][8]

Substances

Experimental Protocols

This section details methodologies for the synthesis and analysis of Calcium 1-
glycerophosphate, providing a practical guide for laboratory work.

Synthesis of Calcium 1-Glycerophosphate

Several methods for the synthesis of Calcium 1-glycerophosphate have been reported. A
common approach involves the esterification of glycerol followed by precipitation with a calcium
salt.

Method 1: Esterification with Phosphoric Acid and Sodium Dihydrogen Phosphate[13]

« Esterification: A mixture of glycerol, sodium dihydrogen phosphate, and phosphoric acid
(molar ratio 1.8:0.5:1.0) is heated to 140°C under vacuum.

» Saponification: The reaction mixture is diluted with an equal mass of 15-20% hydrochloric
acid and heated at 90-100°C to saponify any diglycerophosphate by-products.
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» Precipitation: A concentrated solution of calcium chloride is added to the cooled and
neutralized (pH 7 with 40% NaOH) reaction mixture to precipitate Calcium 1-
glycerophosphate.

 Purification: The precipitate is filtered, washed with hot water, and dried.
Method 2: Reaction of Sodium Glycerophosphate with Calcium Chloride[6]

o Dissolution: 925.6 kg of 98% purity sodium glycerophosphate is dissolved in 4 tonnes of
water in a 10 m3 reactor.

e Reaction: 467.4 kg of 95% purity calcium chloride is added, and the temperature is raised to
50°C. The pH is maintained at 10 using glutamic acid.

e Stirring: The reaction is stirred for 1.5 hours.

« Filtration and Washing: The mixture is filtered while hot and washed multiple times to remove
salts.

o Granulation: 4% of the wet weight is added as modified starch for granulation.

Identification Tests

Standard qualitative tests are used to confirm the identity of Calcium 1-glycerophosphate.

Test A: Test for Phosphate[1][2]

Ignite 0.1 g of the substance in a crucible.

Take up the residue with 5 mL of nitric acid and heat on a water bath for 1 minute.

Filter the solution.

Mix 1 mL of the filtrate with 2 mL of ammonium molybdate solution.

A yellow color develops.

Test B: Test for Calcium[1][2]
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» Dissolve approximately 20 mg of the substance in 5 mL of 5 M acetic acid.

e Add 0.5 mL of potassium ferrocyanide solution (53 mg/mL). The solution should remain
clear.

e Add about 50 mg of ammonium chloride.

o A white crystalline precipitate is produced.

Assay for Calcium Content

The calcium content is a critical quality attribute and is determined by complexometric titration.

Complexometric Titration of Calcium[1][2]

Accurately weigh about 0.200 g of Calcium 1-glycerophosphate and dissolve it in water.

Carry out the complexometric titration of calcium with 0.1 M sodium edetate (EDTA).

The endpoint is determined using a suitable indicator.

1 mL of 0.1 M sodium edetate is equivalent to 4.008 mg of Ca.

Biological Activity and Signaling Pathways

Calcium 1-glycerophosphate is utilized in various applications due to its biological activities,
primarily as a source of calcium and phosphate and for its effects on dental health.

Role in Dental Health

Calcium 1-glycerophosphate has demonstrated cariostatic properties through several
mechanisms:

e Enhancing Remineralization: It provides a source of calcium and phosphate ions, which are
essential for the remineralization of tooth enamel that has been demineralized by acids
produced by oral bacteria[14][15].

» Buffering Plague pH: The phosphate component can act as a buffer, helping to neutralize
acids in the oral cavity and maintain a more neutral pH, which is less conducive to enamel
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demineralization[5][14][15].

« Interaction with Fluoride: It has been shown to enhance the efficacy of fluoride in promoting
enamel remineralization[5][16].

The proposed mechanism of action in dental health is a direct chemical effect rather than a
complex signaling cascade.
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Intervention with Calcium 1-Glycerophosphate

Release of Ca?* and

lons

Oral Environment

Tooth Enamel

(Hydroxyapatite)

repairs

Calcium 1-Glycerophosphate

Sphingosine-1-Phosphate
Phosphatase (SPP)

Sphingosine-1-Phosphate

( Sphingosine )

dephosphorylates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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